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Compound of Interest

Compound Name: N-Methylhexanamide

CAS No.: 3418-05-1

Cat. No.: B1216667

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available toxicological

data for N-Methylhexanamide and its structural analogs. It is intended for informational

purposes for a scientific audience and is not a substitute for a formal risk assessment.

Significant data gaps exist for N-Methylhexanamide, and further experimental studies are

required to fully characterize its toxicological profile.

Executive Summary
N-Methylhexanamide is a chemical compound for which there is a significant lack of publicly

available toxicological data. This guide synthesizes the limited information on structurally

related compounds, outlines standard experimental protocols for toxicological evaluation, and

presents a hypothetical metabolic pathway. The primary aim is to provide a framework for

researchers and professionals in drug development to understand the potential toxicological

profile of N-Methylhexanamide and to guide future research. The key finding is that while data

on N-Methylhexanamide itself is absent, a related compound, Hexanamide, has been shown

to induce malignant lymphomas in male mice, highlighting a potential area of concern.
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Toxicological Data Summary
Due to the absence of direct experimental data for N-Methylhexanamide, this section

summarizes the available quantitative and qualitative data for structurally similar compounds.

This approach, known as read-across, is a common practice in toxicology to estimate the

potential hazards of a substance in the absence of direct data.

Table 1: Summary of Acute Toxicity Data for N-Methylhexanamide and Related Compounds

Compoun
d

Test Species Route Value Units
Referenc
e

N-

Methylhexa

namide

LD50 - -
No Data

Available
- -

2-ethyl-N-

methylhexa

namide

LDLo Rat
Intraperiton

eal
300 mg/kg [1]

Table 2: Summary of Carcinogenicity Data for Hexanamide
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Compound Species Route
Exposure
Duration

Findings Reference

Hexanamide

Male

C57B1/6

Mice

Oral (in diet) 12 months

Increased

incidence of

malignant

lymphomas

[2]

Hexanamide

Female

C57B1/6

Mice

Oral (in diet) 12 months

No significant

increase in

tumors

[2]

Hexanamide
Male Fischer

344 Rats
Oral (in diet) 12 months

No significant

increase in

tumors

[2]

Hexanamide

Female

Fischer 344

Rats

Oral (in diet) 12 months

No significant

increase in

tumors

[2]

Experimental Protocols
To address the data gaps for N-Methylhexanamide, standard toxicological assays would need

to be performed. The following are detailed methodologies for key experiments based on

internationally recognized guidelines.

Bacterial Reverse Mutation Test (Ames Test) - OECD 471
The Ames test is a widely used method to assess the mutagenic potential of a chemical.[3][4]

[5]

Objective: To detect point mutations (base substitutions and frameshifts) in amino acid-

requiring strains of Salmonella typhimurium and Escherichia coli.

Methodology:

Tester Strains: A minimum of five strains are typically used, including four strains of S.

typhimurium (TA98, TA100, TA1535, TA1537) and one strain of E. coli (WP2 uvrA) or S.

typhimurium (TA102).[4]
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Metabolic Activation: The test is performed with and without a mammalian metabolic

activation system (S9 mix), typically derived from the liver of rats treated with an enzyme-

inducing agent like Aroclor 1254.[4]

Procedure:

Plate Incorporation Method: The test substance, bacterial culture, and S9 mix (or buffer)

are mixed with molten top agar and poured onto a minimal glucose agar plate.

Pre-incubation Method: The test substance, bacterial culture, and S9 mix (or buffer) are

incubated together before being mixed with the top agar and plated.

Dose Levels: At least five different analyzable concentrations of the test substance are used.

Controls: Concurrent negative (solvent or vehicle) and positive controls are included for each

strain, both with and without metabolic activation.

Incubation: Plates are incubated at 37°C for 48-72 hours.

Evaluation: The number of revertant colonies per plate is counted. A positive response is

characterized by a concentration-related increase in the number of revertants or a

reproducible and statistically significant increase at one or more concentrations.

In Vivo Mammalian Erythrocyte Micronucleus Test -
OECD 474
This in vivo test detects damage to chromosomes or the mitotic apparatus of erythroblasts.[6]

[7]

Objective: To identify substances that cause cytogenetic damage resulting in the formation of

micronuclei.

Methodology:

Test System: Typically, mice or rats are used.[6]
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Administration: The test substance is administered via an appropriate route, usually oral

gavage or intraperitoneal injection.[7]

Dose Levels: A preliminary study may be conducted to determine the maximum tolerated

dose (MTD). The main study typically uses a control group and at least three dose levels.

The highest dose should induce some signs of toxicity or be the limit dose (2000 mg/kg for a

single administration).[7]

Sampling: Bone marrow or peripheral blood is collected at appropriate time points after

treatment (e.g., 24 and 48 hours after a single dose).[6]

Slide Preparation and Analysis:

Bone marrow cells are flushed from the femurs, and smears are prepared on slides.

Peripheral blood smears are also prepared.

The slides are stained to differentiate polychromatic erythrocytes (PCEs) from

normochromatic erythrocytes (NCEs).

At least 4000 PCEs per animal are scored for the presence of micronuclei.[6]

Evaluation: The incidence of micronucleated PCEs in the treated groups is compared to the

control group. A positive result is a dose-related and statistically significant increase in the

frequency of micronucleated PCEs.

Mandatory Visualizations
Experimental Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide on the Toxicological Data
of N-Methylhexanamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216667/docs#an-in-depth-technical-guide-on-the-
toxicological-data-of-n-methylhexanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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